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Compound of Interest

Compound Name:
(3-Aminocyclobutyl)methanol

hydrochloride

Cat. No.: B037349 Get Quote

An In-depth Technical Guide to the Safe Handling of (3-Aminocyclobutyl)methanol
Hydrochloride

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the essential safety protocols and handling procedures for (3-
Aminocyclobutyl)methanol hydrochloride. As a pivotal building block in modern medicinal

chemistry, particularly in the synthesis of novel therapeutics, a thorough understanding of its

properties and associated hazards is paramount to ensuring a safe and effective research

environment. This document moves beyond mere procedural lists to provide the scientific

rationale behind each recommendation, fostering a culture of safety through understanding.

Compound Profile and Significance
(3-Aminocyclobutyl)methanol hydrochloride is a substituted cyclobutane derivative.

Cyclobutane scaffolds are of increasing interest in drug discovery as they can serve as rigid,

three-dimensional bioisosteres for more common phenyl or cyclohexyl rings, often improving

metabolic stability and binding affinity.[1] The presence of a primary amine and a primary

alcohol offers two distinct points for chemical modification, making it a versatile intermediate in

the synthesis of complex molecules.[2] The compound is supplied as a hydrochloride salt to

enhance its stability and crystallinity, making it easier to handle and weigh as a solid compared

to its freebase form.
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Chemical and Physical Properties
A clear understanding of the compound's physical properties is the foundation of safe handling.

Property Value Source

Chemical Name
(3-Aminocyclobutyl)methanol

hydrochloride
[3]

CAS Number 130369-06-1 [3]

Molecular Formula C₅H₁₂ClNO [4][5]

Molecular Weight 137.61 g/mol [4][5]

Appearance White to off-white solid (typical) General Supplier Data

Storage Inert atmosphere, 2-8°C [3][6]

The hydrochloride salt form makes the compound hygroscopic.[4] This is a critical handling

consideration, as absorption of atmospheric moisture can affect reagent stoichiometry and

potentially lead to degradation. Storage under an inert atmosphere (e.g., argon or nitrogen) is

recommended to mitigate this.[4]

Hazard Identification and Risk Assessment
(3-Aminocyclobutyl)methanol hydrochloride is classified under the Globally Harmonized

System (GHS) with specific hazard statements that must be understood before any handling

occurs. The primary risks are associated with irritation, sensitization, and acute oral toxicity.

GHS Classification
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Classification Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [4][7]

Skin Irritation H315 Causes skin irritation [4][7]

Skin Sensitization H317
May cause an allergic

skin reaction
[4]

Eye Irritation H319
Causes serious eye

irritation
[4][7]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4][7]

Hazard Pictogram:

Signal Word:Warning[4][7]

Expert Insight: The H317 warning (allergic skin reaction) is particularly important. Unlike simple

irritation, sensitization can be a delayed and more severe reaction upon second or subsequent

exposure. Therefore, preventing initial skin contact is of utmost importance. The respiratory

irritation (H335) is primarily a risk when handling the material as a fine powder, underscoring

the need for proper engineering controls.[4]

Engineering and Administrative Controls: The First
Line of Defense
Before considering Personal Protective Equipment (PPE), inherent safety measures must be in

place. These controls are designed to minimize exposure by isolating the hazard from the

researcher.

Ventilation: All weighing and handling of solid (3-Aminocyclobutyl)methanol
hydrochloride should be performed inside a certified chemical fume hood to prevent

inhalation of airborne dust particles.[8] When preparing solutions, the fume hood will also

contain any vapors.
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Designated Area: All work with this compound should be restricted to a designated area of

the laboratory. This area should be clearly marked, and access should be limited to

authorized personnel.

Emergency Equipment: An operational safety shower and eyewash station must be

immediately accessible in the vicinity of the handling area.[4] This is non-negotiable. All

personnel should be trained in their location and use.

Personal Protective Equipment (PPE) Selection
Protocol
PPE is the final barrier between the researcher and the chemical. The selection of appropriate

PPE is critical and must not be compromised.

Caption: PPE Selection Logic for (3-Aminocyclobutyl)methanol hydrochloride.

Eye and Face Protection: Chemical splash goggles are mandatory.[4] In situations with a

higher risk of splashing, such as when handling larger quantities or solutions, a face shield

should be worn in addition to goggles.[4]

Hand Protection: Nitrile gloves are required.[8] It is crucial to double-check the glove

manufacturer's specifications for compatibility and breakthrough times for chemicals like

hydrochloride salts and amines. Always inspect gloves for tears or pinholes before use.

Contaminated gloves should be removed immediately using the proper technique and

disposed of as hazardous waste.

Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[8] Full-

length pants and closed-toe shoes are also required to ensure no skin is exposed.[9]

Respiratory Protection: When engineering controls (i.e., a fume hood) are not available or

are insufficient to control airborne dust, a NIOSH-approved respirator with appropriate

cartridges for organic vapors and acid gases must be used.[4][8] Respirator use requires

prior medical clearance and fit-testing.[8]

Standard Operating Procedures (SOPs)
Adherence to validated protocols is essential for reproducible science and personal safety.
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SOP: Weighing and Transfer of Solid Compound
Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the

appropriate working height. Place a weigh boat on an analytical balance inside the hood.

Tare the balance.

Transfer: Retrieve the stock bottle from its designated storage location (2-8°C, inert

atmosphere).[3] Allow the container to equilibrate to room temperature before opening to

prevent condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Inside the fume hood, carefully open the container. Using a clean spatula, transfer

the desired amount of solid to the weigh boat. Avoid generating dust. Close the stock bottle

tightly immediately after dispensing.

Cleanup: Carefully transfer the weighed solid to your reaction vessel. Dispose of the weigh

boat in the designated solid hazardous waste container. Clean the spatula thoroughly.

SOP: Storage
Container: Always keep the compound in its original, tightly sealed container.[7] Opened

containers must be carefully resealed to prevent leakage and moisture ingress.[8]

Atmosphere: For long-term storage, purging the container with an inert gas like argon or

nitrogen before sealing is best practice to protect the hygroscopic and amine-containing

compound.[4]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[7] It

should be stored away from incompatible materials, particularly strong oxidizing agents.[4] A

refrigerator (2-8°C) is recommended.[3]

Security: The storage area should be locked or otherwise secured to restrict access to

authorized personnel.[7]

Emergency Procedures: A Self-Validating System
Preparedness is the cornerstone of a trustworthy safety system. In the event of an incident, a

calm and methodical response is crucial.
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Accidental Release / Spill Personnel Exposure

Emergency Event

Evacuate immediate area
Alert nearby personnel

Remove victim from exposure source
Remove all contaminated clothing

Assess spill size
Is it safe to handle?

Contain spill with absorbent material
(e.g., sand, vermiculite)

 Yes 

Report incident to supervisor/EHS

 No, Large Spill 
Carefully sweep/scoop into a

labeled hazardous waste container

Decontaminate the area

Identify Exposure Route

SKIN: Flush with copious
amounts of water for 15 min

 Skin 

EYE: Flush at eyewash station
for at least 15 min

 Eye 

INHALATION: Move to fresh air

 Inhalation 

INGESTION: Rinse mouth with water
Do NOT induce vomiting

 Ingestion 

Seek Immediate Medical Attention
Bring SDS if possible

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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